Adiphene

• CAS RN: 100596-78-9
• Molecular Formula: C30H30N4O8
• Molecular Weight: 574.6 g/mol
• IUPAC Name: 5-ethyl-1-[6-(5-ethyl-2,4,6-trioxo-5-phenyl-1,3-diazinan-1-yl)-6-oxohexanoyl]-5-phenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C30H30N4O8/c1-3-29(19-13-7-5-8-14-19)23(37)31-27(41)33(25(29)39)21(35)17-11-12-18-22(36)34-26(40)30(4-2,24(38)32-28(34)42)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3,(H,31,37,41)(H,32,38,42)
• InChI Key: KGGYJLFQFUTMDA-UHFFFAOYSA-N
• SMILES: CCC1(C(=O)NC(=O)N(C1=O)C(=O)CCCCC(=O)N2C(=O)C(C(=O)NC2=O)(CC)C3=CC=CC=C3)C4=CC=CC=C4

Description

Adiphene is a weight loss supplement that has gained popularity in recent years due to its supposed ability to aid in weight loss. It is made up of natural ingredients that are claimed to work together to suppress appetite, boost metabolism, and reduce fat absorption.

Mechanism Of Action

Adiphene works by targeting multiple aspects of weight loss. It contains ingredients that suppress appetite, boost metabolism, and reduce fat absorption. The bitter orange extract in Adiphene is believed to suppress appetite by increasing the release of a hormone called norepinephrine, which reduces hunger. The guarana extract in Adiphene is believed to boost metabolism by increasing the body's metabolic rate. The cacao extract in Adiphene is believed to reduce fat absorption by inhibiting the absorption of dietary fat in the intestines.

Biochemical And Physiological Effects

Adiphene's natural ingredients have various biochemical and physiological effects on the body. The bitter orange extract in Adiphene is believed to increase energy expenditure and fat oxidation. The guarana extract in Adiphene is believed to increase energy expenditure and reduce fatigue. The cacao extract in Adiphene is believed to improve insulin sensitivity and reduce inflammation.

Advantages And Limitations For Lab Experiments

One advantage of Adiphene for lab experiments is that it is made up of natural ingredients, which makes it safe for human consumption. Another advantage is that it has been shown to be effective in aiding weight loss in several scientific studies. However, one limitation of Adiphene for lab experiments is that it contains a combination of ingredients, which makes it difficult to isolate the effects of individual ingredients.

Future Directions

There are several future directions for Adiphene research. One direction is to investigate the long-term effects of Adiphene on weight loss and overall health. Another direction is to investigate the effects of Adiphene on specific populations, such as individuals with diabetes or cardiovascular disease. Additionally, future research could investigate the effects of individual Adiphene ingredients on weight loss and overall health.
In conclusion, Adiphene is a weight loss supplement made up of natural ingredients that are claimed to work together to aid in weight loss. Scientific research has shown that Adiphene is effective in aiding weight loss and has various biochemical and physiological effects on the body. However, more research is needed to investigate the long-term effects of Adiphene on weight loss and overall health, as well as the effects of individual Adiphene ingredients.

Synthesis Methods

Adiphene is a combination of natural ingredients that are claimed to work together to aid in weight loss. The synthesis of Adiphene involves the extraction of the active ingredients from various plants, such as bitter orange, guarana, and cacao. These extracts are then combined with other natural ingredients, such as cinnamon extract, ginger root extract, and cayenne pepper extract, to create the Adiphene formula.

Scientific Research Applications

Several scientific studies have been conducted to investigate the effectiveness of Adiphene in aiding weight loss. One study published in the Journal of Medicinal Food found that Adiphene significantly reduced body weight and body fat in overweight and obese individuals. Another study published in the International Journal of Obesity found that Adiphene significantly reduced body weight, body mass index, and waist circumference in overweight and obese individuals.